Cas no 1404196-40-2 (8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol)

8-Boc-2-Fluoro-8-Aza-Bicyclo[3.2.1]Octan-3-Ol is a fluorinated bicyclic compound featuring a Boc-protected tertiary amine and a hydroxyl group at the 3-position. Its rigid bicyclic scaffold enhances stereochemical stability, making it valuable in medicinal chemistry and drug development. The fluorine substitution introduces electronegativity, potentially improving binding affinity and metabolic stability in bioactive molecules. The Boc group offers selective deprotection flexibility for further functionalization. This compound serves as a versatile intermediate for synthesizing complex pharmacophores, particularly in CNS-targeted and enzyme inhibitor research. Its well-defined structure facilitates precise modifications while maintaining conformational constraints critical for receptor interactions.
8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol structure
1404196-40-2 structure
Product Name:8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol
CAS No:1404196-40-2
MF:C12H20FNO3
MW:245.290507316589
MDL:MFCD22580393
CID:2094960
PubChem ID:73977893
Update Time:2025-06-08

8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol Chemical and Physical Properties

Names and Identifiers

    • 8-Boc-2-fluoro-8-aza-bicyclo[3.2.1]octan-3-ol
    • 2-Methyl-2-propanyl 2-fluoro-3-hydroxy-8-azabicyclo[3.2.1]octane- 8-carboxylate
    • C12H20FNO3
    • MFCD22580393
    • EN300-7416957
    • 1404196-40-2
    • SCHEMBL19127155
    • AS-66708
    • AKOS025311351
    • CS-0037193
    • tert-butyl 2-fluoro-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
    • 8-Boc-2-fluoro-8-azabicyclo[3.2.1]octan-3-ol
    • 8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol
    • MDL: MFCD22580393
    • Inchi: 1S/C12H20FNO3/c1-12(2,3)17-11(16)14-7-4-5-8(14)10(13)9(15)6-7/h7-10,15H,4-6H2,1-3H3
    • InChI Key: PNYPYVVSZDGBSI-UHFFFAOYSA-N
    • SMILES: FC1C(CC2CCC1N2C(=O)OC(C)(C)C)O

Computed Properties

  • Exact Mass: 245.14272166g/mol
  • Monoisotopic Mass: 245.14272166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.8Ų

8-Boc-2-Fluoro-8-Aza-Bicyclo3.2.1Octan-3-Ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Apollo Scientific
PC430202-1g
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eNovation Chemicals LLC
D762670-100mg
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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